Cas no 1249124-22-8 (3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole)

• Product Name: 3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole
• CAS No: 1249124-22-8
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5216506
• Update Time: 2025-05-21

3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-(3-bromophenyl)-3-(1-methylethyl)-

• Inchi： 1S/C11H12BrN3/c1-7(2)10-13-11(15-14-10)8-4-3-5-9(12)6-8/h3-7H,1-2H3,(H,13,14,15)
• InChI Key： DTPLAIMZGHBXNI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NNC(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6

Additional information on 3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole

Professional Introduction to 3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole (CAS No. 1249124-22-8)

3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential biological activities. This heterocyclic compound belongs to the triazole class, which has garnered considerable attention due to its diverse applications in medicinal chemistry. The presence of both bromine and propyl substituents in its structure imparts distinct chemical properties that make it a valuable scaffold for further derivatization and exploration.

The compound's chemical formula and molecular weight provide a foundation for understanding its physical and chemical characteristics. With a molecular weight of approximately 277.19 g/mol, 3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole exhibits moderate solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various biochemical assays and synthetic protocols.

In recent years, the investigation of triazole derivatives has been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The bromophenyl moiety in 3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole is particularly noteworthy, as it can serve as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The propan-2-yl group contributes to the compound's lipophilicity, which can influence its membrane permeability and bioavailability. This balance between hydrophilic and lipophilic regions is often exploited in drug design to enhance pharmacokinetic profiles. Additionally, the triazole ring itself is known for its stability and ability to engage in hydrogen bonding interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole for potential drug candidates. Molecular docking studies have been employed to evaluate its binding affinity to various protein targets, including kinases and transcription factors implicated in cancer pathways. These studies have highlighted the compound's potential as an inhibitor of certain signaling cascades that are dysregulated in tumor cells.

The synthesis of 3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of appropriate precursors under controlled conditions followed by bromination and alkylation steps. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing the desired triazole core with minimal side products.

In the realm of medicinal chemistry, derivatives of this compound have been synthesized to modulate their pharmacological properties. For instance, structural modifications aimed at enhancing binding affinity or selectivity have led to the discovery of novel lead compounds with improved therapeutic efficacy. The bromine atom present in the molecule also allows for further derivatization via metal-catalyzed reactions, opening up avenues for creating libraries of diversified analogs.

The role of 3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly leveraging such heterocyclic compounds as building blocks for new drug candidates due to their proven biological activity and synthetic accessibility. The integration of automation and continuous flow chemistry has further streamlined the synthesis process, making it more scalable and cost-effective.

Ongoing studies are exploring the mechanistic aspects of how 3-(3-bromophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole interacts with biological targets at the molecular level. Understanding these interactions is crucial for rational drug design and optimizing lead compounds for clinical development. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into the binding modes of these triazole derivatives.

The future prospects of this compound are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential in treating neurodegenerative diseases or infectious disorders represents an exciting frontier. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for patients worldwide.